Cas no 876742-91-5 (methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate)

Methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate is a versatile indole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure features a reactive formyl group at the 3-position and an ester moiety at the 6-position, making it a valuable intermediate for constructing complex heterocyclic compounds. The 1-ethyl substitution enhances stability while maintaining reactivity in further functionalization. This compound is particularly useful in the synthesis of indole-based scaffolds, which are prevalent in bioactive molecules and drug discovery. High purity and well-defined reactivity ensure consistent performance in coupling, condensation, and cyclization reactions. Its compatibility with diverse reaction conditions makes it a preferred choice for researchers developing novel pharmacophores.

methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate structure

876742-91-5 structure

Product Name:methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate

CAS No:876742-91-5

MF:C₁₃H₁₃NO₃

MW:231.247223615646

MDL:MFCD16037096

CID:5229236

PubChem ID:59425156

Update Time:2026-03-07

methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-6-carboxylic acid, 1-ethyl-3-formyl, methyl ester
- methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate
- MDL： MFCD16037096
- Inchi： 1S/C13H13NO3/c1-3-14-7-10(8-15)11-5-4-9(6-12(11)14)13(16)17-2/h4-8H,3H2,1-2H3
- InChI Key： QIBQCLSEIBGUGH-UHFFFAOYSA-N
- SMILES： N1(CC)C2=C(C=CC(C(OC)=O)=C2)C(C=O)=C1

Computed Properties

Exact Mass: 231.08954328g/mol
Monoisotopic Mass: 231.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 305
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 48.3Å²

methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01067814-1g	1H-indole-6-carboxylic acid, 1-ethyl-3-formyl, methyl ester	876742-91-5	95%	1g	￥5180.0	2024-04-17
Ambeed	A1096294-1g	1H-indole-6-carboxylic acid, 1-ethyl-3-formyl, methyl ester	876742-91-5	95%	1g	$755.0	2025-04-16
Enamine	EN300-330116-0.05g	methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate	876742-91-5	95.0%	0.05g	$888.0	2025-03-18
Enamine	EN300-330116-0.1g	methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate	876742-91-5	95.0%	0.1g	$930.0	2025-03-18
Enamine	EN300-330116-0.25g	methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate	876742-91-5	95.0%	0.25g	$972.0	2025-03-18
Enamine	EN300-330116-0.5g	methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate	876742-91-5	95.0%	0.5g	$1014.0	2025-03-18
Enamine	EN300-330116-1.0g	methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate	876742-91-5	95.0%	1.0g	$1057.0	2025-03-18
Enamine	EN300-330116-2.5g	methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate	876742-91-5	95.0%	2.5g	$2071.0	2025-03-18
Enamine	EN300-330116-5.0g	methyl 1-ethyl-3-formyl-1H-indole-6-carboxylate	876742-91-5	95.0%	5.0g	$3065.0	2025-03-18
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